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Compound of Interest

Compound Name: C16 PEG2000 Ceramide

Cat. No.: B15573572

Essential Safety and Handling Guide for C16
PEG2000 Ceramide

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling C16 PEG2000 Ceramide. Adherence to these guidelines is essential for ensuring a
safe laboratory environment and maintaining the integrity of your research. This substance
should be handled by qualified scientists in appropriately equipped facilities[1].

Hazard Assessment

While one Safety Data Sheet (SDS) classifies C16 PEG2000 Ceramide as not a hazardous
substance or mixture, it is crucial to handle it with care[1]. Similar non-PEGylated ceramide
compounds can cause skin and eye irritation[2][3]. Furthermore, since C16 PEG2000
Ceramide is frequently used in the formation of lipid nanoparticles, it should be handled with
the precautions typically applied to nanomaterials, which may pose risks due to their ability to
cross cell membranes[4][5]. Therefore, treating the compound as potentially hazardous is a
prudent approach to minimize exposure and ensure personnel safety[5].

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling C16 PEG2000 Ceramide[1][6]:

o Eye Protection: Wear chemical safety goggles with side shields[1].
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e Hand Protection: Use compatible chemical-resistant gloves, such as disposable nitrile
gloves. Inspect gloves for any damage before use and ensure they cover the wrist[6][7].

» Body Protection: A standard laboratory coat is required to protect skin and clothing[4][6]. For
tasks with a higher risk of splashing, consider a chemical-resistant apron.

» Respiratory Protection: While not typically required under normal use with adequate
ventilation, a NIOSH-approved respirator with a particulate filter should be used if handling
the powder for extended periods, in poorly ventilated areas, or when creating aerosols that
cannot be contained by engineering controls[6][8].

Operational Plan: Step-by-Step Handling
Procedures

Proper handling protocols are essential to maintain the compound's stability and ensure user
safety[6].

Receiving and Storage

 Verification: Upon receipt, confirm the container is sealed and undamaged.

o Storage: Store the container tightly closed in a dry, well-ventilated place at the recommended
temperature of -20°C[9].

 Incompatibilities: Avoid storing with strong oxidizing agents, strong acids, or strong alkalis[1].

Preparation of Solutions (Weighing and Dissolving)

This process should be performed within a chemical fume hood or a ventilated enclosure to
minimize inhalation risk[6][8][10].

o Work Surface: Cover the work surface with a disposable plastic-backed absorbent bench
paper[7][8].

» Weighing:

o Allow the container to reach room temperature before opening to prevent condensation,
as the product can be hygroscopic[9].
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o Carefully weigh the desired amount of C16 PEG2000 Ceramide powder.
o Close the container immediately after use[7].
 Dissolving:

o Add the weighed powder to the appropriate solvent. C16 PEG2000 Ceramide is soluble in
ethanol, DMSO, and Chloroform:Methanol (9:1) at 5 mg/mL[9].

o If sonication or vortexing is required to dissolve the compound, these aerosol-producing
activities must be conducted within a fume hood or other ventilated enclosure to contain
any potential nanoparticles[7][8].

 Aliquoting: For frequent use, it is recommended to aliquot the stock solution into smaller,
single-use vials to avoid repeated freeze-thaw cycles and maintain product integrity[6].

General Handling

e Hygiene: Do not store or consume food and beverages in the laboratory. Always wash hands
thoroughly after handling the material and before leaving the lab[4].

o Transport: Transport dry nanomaterials or solutions in closed, sealed containers|[7].

» Contamination: Lab coats should not be worn outside the laboratory to prevent the spread of
potential contaminants[4].

Spill Management

Prompt and correct cleanup of spills is essential to prevent contamination and exposure[10].
e Liquid Spill:
o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)[1][6].

o Collect the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with an appropriate solvent or cleaning solution[1][7].
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e Powder Spill:

o

Do not dry sweep, as this can aerosolize the particles[7][10].

[¢]

Gently cover the spill with a damp cloth or paper towel to wet the powder.

[¢]

Alternatively, use a vacuum cleaner equipped with a High-Efficiency Particulate Air (HEPA)
filter[5][7].

o

Place all cleaning materials into a sealed, labeled container for hazardous waste disposal.

Disposal Plan

Proper disposal of C16 PEG2000 Ceramide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance[6]. All waste should be
handled as potentially hazardous.

e Unused Product: Dispose of any unused or expired C16 PEG2000 Ceramide as hazardous
chemical waste. Do not dispose of it in the regular trash or down the drain[5][6].

» Contaminated Materials: All disposable items that have come into contact with the compound
(e.g., gloves, bench paper, pipette tips, vials) should be collected in a dedicated, sealed, and
clearly labeled hazardous waste container[5].

 Liquid Waste: Collect all solutions containing C16 PEG2000 Ceramide in a compatible,
sealed, and labeled hazardous waste container.

o Consult EHS: Always follow your institution's specific guidelines for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) office for assistance[6][8].

Quantitative Data Summary

The table below summarizes key quantitative data for C16 PEG2000 Ceramide for quick
reference.
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Property Value Source(s)

CAS Number 212116-78-4 [1][9]

Molecular Formula (C2H40)nC39H73N0O6 [1]

Average Formula Weight ~2634.4 g/mol [9]

Purity >99% [9]

Physical Form Powder

Storage Temperature -20°C 9]
Soluble in ethanol, DMSO, and

Solubility Chloroform:Methanol (9:1) at 9]
5mg/mL

Stability 1 Year at -20°C [O][11]

Procedural Workflow Diagram

The following diagram illustrates the complete workflow for the safe handling of C16 PEG2000

Ceramide, from receiving the product to the final disposal of all associated waste materials.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-144005/C16-PEG2000-Ceramide-SDS-MedChemExpress.pdf
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://file.medchemexpress.com/batch_PDF/HY-144005/C16-PEG2000-Ceramide-SDS-MedChemExpress.pdf
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.creative-enzymes.com/downpdf.php?pid=9963
https://www.benchchem.com/product/b15573572?utm_src=pdf-body
https://www.benchchem.com/product/b15573572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Receiving & Storage
(-20°C)

Wear Full PPE o .
(Goggles, Gloves, Lab Coat) TN e L

2. Weighing Powder
(in Fume Hood)

3. Dissolving
(in Fume Hood)

4. Experimental Use

Disposal

Liquid Waste Contaminated Solids

(Unused Solutions) (Gloves, Tubes, etc.) SRSl A

Dispose via EHS
(Hazardous Waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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